4-(3-Fluoro-2-methylphenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-(3-fluoro-2-methylphenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C14H10FNO4/c1-8-10(3-2-4-12(8)15)9-5-6-11(14(17)18)13(7-9)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key: UVNQIQUIVCUDTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C14H10FNO4
• DSSTOX Substance ID: DTXSID90689267
• Molecular Weight: 275.23 g/mol
• CAS RN: 1261930-25-9

Description

4-(3-Fluoro-2-methylphenyl)-2-nitrobenzoic acid, or 4-FMP-2-NBA, is a synthetic organic compound with a wide range of applications in scientific research. It is primarily used as a reagent in organic synthesis, and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

4-FMP-2-NBA has been widely used in scientific research due to its wide range of applications. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of heterocyclic compounds, and as a building block for the synthesis of pharmaceuticals. It has also been used as a ligand for transition metal complexes, and as a reagent for the synthesis of polymers.

Mechanism of Action

The mechanism of action of 4-FMP-2-NBA is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, including cyclooxygenase and lipoxygenase. Additionally, it may also act as an agonist of certain G-protein-coupled receptors, such as the adenosine A2a receptor.
Biochemical and Physiological Effects
4-FMP-2-NBA has been shown to have a variety of biochemical and physiological effects. In animal studies, the compound has been found to have anti-inflammatory, anti-allergic, and anti-cancer effects. Additionally, it has been found to have an inhibitory effect on the production of prostaglandins, which are important mediators of inflammation. It has also been found to have an inhibitory effect on the production of leukotrienes, which are important mediators of allergic reactions.

Advantages and Limitations for Lab Experiments

The use of 4-FMP-2-NBA in scientific research has several advantages. It is a relatively inexpensive compound, and is readily available from chemical suppliers. Additionally, it is relatively stable, and can be stored for long periods of time without significant degradation. However, due to its potential toxicity, it should be handled with caution and used in accordance with safety protocols.

Future Directions

The potential applications of 4-FMP-2-NBA in scientific research are still being explored. It is possible that the compound could be used in the development of new drugs for the treatment of inflammation, allergic reactions, and cancer. Additionally, it could be used in the development of new materials for use in industrial and medical applications. Furthermore, it could be used in the development of new catalysts for use in organic synthesis, and as a reagent for the synthesis of polymers.

Synthesis Methods

4-FMP-2-NBA can be synthesized through a multi-step process. The first step involves the reaction of 4-fluoro-2-methylphenol with nitrobenzene in an acid-catalyzed condensation reaction. This reaction results in the formation of 4-fluoro-2-methylnitrobenzene. The second step involves the reduction of 4-fluoro-2-methylnitrobenzene to 4-FMP-2-NBA using a reducing agent, such as sodium borohydride or stannous chloride.